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Compound of Interest

Compound Name: 2-Ethoxypentane

Cat. No.: B162242

This technical guide provides a detailed overview of the molecular formula and molecular
weight of 2-ethoxypentane. It is intended for researchers, scientists, and professionals in the
field of drug development who require precise chemical information for their work.

Data Summary

The fundamental properties of 2-ethoxypentane are summarized in the table below, offering a
clear and concise reference for its molecular composition and weight.

Property Value

Molecular Formula C7H160[1]
Molecular Weight 116.2013 g/mol [1]
Constituent Elements Carbon (C)

Hydrogen (H)

Oxygen (O)

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular weight of 2-ethoxypentane (C7H160) is calculated as follows:
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e Carbon (C): 7 atoms x 12.011 u (atomic weight of C) = 84.077 u[2][3]

e Hydrogen (H): 16 atoms x 1.008 u (atomic weight of H) = 16.128 u[4][5]
e Oxygen (O): 1 atom x 15.999 u (atomic weight of O) = 15.999 u[6][7][8]
Total Molecular Weight = 84.077 u + 16.128 u + 15.999 u = 116.204 u

The slight difference between this calculated value and the value from the NIST WebBook
(116.2013) can be attributed to the use of abridged atomic weights in this calculation.[1]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry

The following protocol outlines a standard method for determining the molecular weight of 2-
ethoxypentane using gas chromatography-mass spectrometry (GC-MS).

Objective: To experimentally verify the molecular weight of a 2-ethoxypentane sample.

Materials:

2-ethoxypentane sample

Helium (carrier gas)

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Volumetric flask

Microsyringe
Procedure:

o Sample Preparation: Prepare a dilute solution of 2-ethoxypentane in a suitable volatile
solvent (e.g., dichloromethane).

e GC-MS Instrumentation Setup:
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o Set the GC oven temperature program to ensure separation of the analyte from the
solvent and any impurities.

o Set the injector temperature and transfer line temperature appropriately for the
volatilization of 2-ethoxypentane.

o Use helium as the carrier gas at a constant flow rate.
o For the mass spectrometer, set the ionization mode to electron ionization (El) at 70 eV.

o Set the mass analyzer to scan a mass-to-charge ratio (m/z) range that includes the
expected molecular ion of 2-ethoxypentane (e.g., m/z 30-200).

* Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC injector port.

o Data Acquisition: The sample is vaporized and carried through the GC column, where it is
separated. The separated components then enter the mass spectrometer. The mass
spectrometer ionizes the 2-ethoxypentane molecules and separates the resulting ions
based on their mass-to-charge ratio.

o Data Analysis:
o Analyze the resulting mass spectrum.

o Identify the molecular ion peak (M*), which corresponds to the intact 2-ethoxypentane
molecule with a single positive charge. The m/z value of this peak will be equivalent to the
molecular weight of the compound.

o Analyze the fragmentation pattern to confirm the structure of 2-ethoxypentane.

Visualizations

The following diagrams illustrate the logical relationships and workflows described in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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